Benzeneamine, 2-(4-nitrophenoxy)-5-(trifluoromethyl)-
Description
Benzeneamine, 2-(4-nitrophenoxy)-5-(trifluoromethyl)- (CAS 24219-87-2) is an aniline derivative with a nitro-substituted phenoxy group at position 2 and a trifluoromethyl (-CF₃) group at position 5 of the benzene ring. Its molecular formula is C₁₃H₉F₃N₂O₃, with a molecular weight of 298.22 g/mol . The compound exhibits electron-withdrawing substituents (nitrophenoxy and -CF₃), which significantly influence its electronic properties, solubility, and reactivity. Key physical properties include a density of 1.543±0.06 g/cm³ and a boiling point of 448.5±45.0 °C .
Properties
CAS No. |
24276-91-3 |
|---|---|
Molecular Formula |
C13H9F3N2O3 |
Molecular Weight |
298.22 g/mol |
IUPAC Name |
2-(4-nitrophenoxy)-5-(trifluoromethyl)aniline |
InChI |
InChI=1S/C13H9F3N2O3/c14-13(15,16)8-1-6-12(11(17)7-8)21-10-4-2-9(3-5-10)18(19)20/h1-7H,17H2 |
InChI Key |
RAJUPQAENBFSSM-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1[N+](=O)[O-])OC2=C(C=C(C=C2)C(F)(F)F)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Benzeneamine, 2-(4-nitrophenoxy)-5-(trifluoromethyl)- typically involves multiple steps, starting with the preparation of intermediate compoundsThe final step usually involves the coupling of the nitrophenoxy group to the benzene ring under specific reaction conditions, such as the use of a base and a suitable solvent .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow synthesis and the use of advanced catalysts may be employed to enhance the efficiency of the production process .
Chemical Reactions Analysis
Suzuki Cross-Coupling Reactions
Suzuki coupling is a key method for forming carbon-carbon bonds in aromatic systems. For compounds containing nitrophenoxy groups, this reaction enables the introduction of aryl substituents.
Example Reaction
In a study involving a related compound, 1-bromo-3,5-dimethyl-2-(4-nitrophenoxy)benzene (1a ) underwent Suzuki coupling with a boronate ester (2 ) using Pd(dppf)Cl₂·CH₂Cl₂ (5 mol%) and Na₂CO₃ (4 eq.) in a mixture of toluene and water. The reaction was heated to 95°C for 24 hours, yielding 3,3′,5,5′-tetramethyl-2’-(4-nitrophenoxy)-[1,1’-biphenyl]-2-amine (3a ) in 64% yield .
| Reagent | Conditions | Yield | Key Features |
|---|---|---|---|
| Pd(dppf)Cl₂·CH₂Cl₂ (5 mol%) | Toluene/water, 95°C, 24 h | 64% | Facilitates aryl-aryl bond formation |
| Na₂CO₃ (4 eq.) | Argon atmosphere, N₂ bubbling | Base for coupling reaction |
Nucleophilic Aromatic Substitution
This reaction is critical for introducing electron-withdrawing groups (e.g., nitrophenoxy) onto aromatic rings.
Example Reaction
3,5-Bis(trifluoromethyl)benzylamine (2 ) reacted with 1-fluoro-2-nitrobenzene (1 ) in DMF with K₂CO₃ (10 mol%) at 25°C for 72 hours. The reaction yielded N-(3,5-bis(trifluoromethyl)benzyl)-2-nitroaniline (3 ) with 98% yield. Subsequent catalytic hydrogenation over palladium on carbon reduced the nitro group to an amine, producing the target diamine (4a ) in 97% yield .
| Reagent | Conditions | Yield | Key Features |
|---|---|---|---|
| K₂CO₃ (10 mol%) | DMF, 25°C, 72 h | 98% | Facilitates nucleophilic substitution |
| Pd/C (catalytic) | H₂, r.t. | 97% | Reduces nitro group to amine |
Diazotization and Intramolecular O-Arylation
Diazotization enables the formation of reactive intermediates for further functionalization.
Example Reaction
Treatment of 3,3′,5,5′-tetramethyl-2’-(4-nitrophenoxy)-[1,1’-biphenyl]-2-amine (3a ) with tert-butyl nitrite (t-BuONO) and HBF₄ (48% aq.) in CH₂Cl₂/IPA at 0°C generated a diazonium salt intermediate. Warming to 30°C for 36–48 hours led to intramolecular O-arylation, forming the oxonium ion 4a in 65% yield .
| Reagent | Conditions | Yield | Key Features |
|---|---|---|---|
| t-BuONO (5 eq.) | CH₂Cl₂/IPA, 0°C → 30°C, 36–48 h | 65% | Forms reactive diazonium intermediate |
| HBF₄ (5 eq.) | N₂ atmosphere | Acid catalyst for diazotization |
Catalytic Hydrogenation
Hydrogenation is used to reduce nitro groups to amines, a critical step in synthesizing benzeneamine derivatives.
Example Reaction
N-(3,5-Bis(trifluoromethyl)benzyl)-2-nitroaniline (3 ) was hydrogenated using Pd/C in EtOAc/petroleum ether, yielding N1-(3,5-bis(trifluoromethyl)benzyl)benzene-1,2-diamine (4a ) in 97% yield. The reaction conditions were optimized to ensure selective reduction without affecting other functional groups .
| Reagent | Conditions | Yield | Key Features |
|---|---|---|---|
| Pd/C (catalytic) | EtOAc/petroleum ether, r.t. | 97% | Selective nitro group reduction |
Scientific Research Applications
Benzeneamine, 2-(4-nitrophenoxy)-5-(trifluoromethyl)- has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.
Industry: It is used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism by which Benzeneamine, 2-(4-nitrophenoxy)-5-(trifluoromethyl)- exerts its effects involves interactions with molecular targets such as enzymes and receptors. The trifluoromethyl group can enhance the compound’s binding affinity to these targets, while the nitrophenoxy group can participate in specific chemical interactions. These interactions can modulate biological pathways and lead to the desired effects .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Position and Electronic Effects
The compound’s unique substituent arrangement distinguishes it from other aniline derivatives. Below is a comparison with analogous compounds:
Key Observations :
- Isomerism: The positional isomerism between 2-(4-nitrophenoxy)-5-CF₃-aniline and 4-[2-nitro-4-CF₃-phenoxy]aniline leads to distinct steric and electronic profiles, affecting applications in material science or pharmaceuticals.
Functional Group Influence on Reactivity
- Trifluoromethyl (-CF₃) : Enhances thermal stability and lipophilicity, common in agrochemicals (e.g., 4-Chloro-3-CF₃-aniline ).
Q & A
Basic Research Questions
Q. What are the key structural features of Benzeneamine, 2-(4-nitrophenoxy)-5-(trifluoromethyl)- and their implications on reactivity?
- Answer: The compound features a nitrophenoxy group at position 2 and a trifluoromethyl group at position 5 on the benzeneamine backbone. The electron-withdrawing nitro group enhances electrophilic substitution reactivity, while the trifluoromethyl group increases lipophilicity and metabolic stability, influencing binding interactions with biological targets . These motifs are critical for designing derivatives with tailored electronic properties for applications in medicinal chemistry or materials science.
Q. What synthetic methodologies are commonly employed for Benzeneamine, 2-(4-nitrophenoxy)-5-(trifluoromethyl)- and its derivatives?
- Answer: Synthesis typically involves multi-step nucleophilic aromatic substitution or Ullmann coupling . For example:
- Step 1: Nitration of a precursor phenol derivative to introduce the nitro group.
- Step 2: Substitution of a halogen (e.g., bromine) with 4-nitrophenoxy under basic conditions (e.g., K₂CO₃ in DMF).
- Step 3: Introduction of the trifluoromethyl group via radical trifluoromethylation or cross-coupling reactions .
Critical parameters include temperature control (<100°C to avoid nitro group decomposition) and anhydrous conditions to prevent hydrolysis of intermediates.
Advanced Research Questions
Q. How can researchers resolve contradictions in reported biological activities of Benzeneamine derivatives with similar substituents?
- Answer: Discrepancies often arise from differences in assay conditions (e.g., cell lines, solvent polarity) or structural isomerism . Methodological recommendations include:
- Comparative SAR Studies: Systematically vary substituents (e.g., replacing nitrophenoxy with bromophenoxy) and measure IC₅₀ values against target enzymes (e.g., kinases).
- Computational Modeling: Use DFT calculations to predict electronic effects of substituents on binding affinity .
- Meta-Analysis: Cross-reference data from peer-reviewed studies (avoiding vendor-generated data) to identify trends .
Q. What methodological approaches are recommended for characterizing the stability of Benzeneamine, 2-(4-nitrophenoxy)-5-(trifluoromethyl)- under varying conditions?
- Answer: Stability studies should include:
- Thermal Analysis: TGA/DSC to determine decomposition temperatures (e.g., nitro groups may decompose above 150°C) .
- Photostability: Expose to UV light (λ = 254–365 nm) and monitor degradation via HPLC-MS.
- Hydrolytic Stability: Test in buffers (pH 1–13) at 37°C; trifluoromethyl groups generally resist hydrolysis, but nitrophenoxy may degrade under acidic conditions .
Example Data Table:
| Condition | Degradation Rate (%) | Major Byproduct |
|---|---|---|
| pH 2, 72h | 15% | 5-(trifluoromethyl)aniline |
| UV, 24h | 30% | Nitroso derivative |
Q. How can researchers optimize reaction yields when synthesizing Benzeneamine, 2-(4-nitrophenoxy)-5-(trifluoromethyl)- derivatives with conflicting substituent effects?
- Answer: Conflicting effects (e.g., steric hindrance vs. electronic activation) require DoE (Design of Experiments) approaches:
- Variable Screening: Test catalysts (e.g., Pd/C vs. CuI), solvents (polar aprotic vs. ethers), and stoichiometry.
- Response Surface Methodology: Optimize parameters like temperature (80–120°C) and reaction time (4–24h) to maximize yield .
- Byproduct Analysis: Use LC-MS to identify side reactions (e.g., over-reduction of nitro groups) and adjust reductant concentrations .
Data Contradiction Analysis
Q. What strategies address inconsistencies in reported spectroscopic data (e.g., NMR shifts) for Benzeneamine derivatives?
- Answer:
- Standardized Protocols: Use deuterated solvents (e.g., DMSO-d₆) and internal standards (TMS) for NMR.
- Collaborative Validation: Compare data with open-access databases (e.g., NIST Chemistry WebBook) for trifluoromethyl- and nitro-substituted aromatics .
- Dynamic Effects: Consider rotational barriers (e.g., hindered phenoxy rotation) causing split signals in ¹H NMR .
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